molecular formula C12H10ClN3 B8736307 3-Chloro-7-(dimethylamino)quinoline-8-carbonitrile CAS No. 88347-00-6

3-Chloro-7-(dimethylamino)quinoline-8-carbonitrile

Cat. No. B8736307
CAS RN: 88347-00-6
M. Wt: 231.68 g/mol
InChI Key: NDMYTFCSZFQALP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Chloro-7-(dimethylamino)quinoline-8-carbonitrile is a useful research compound. Its molecular formula is C12H10ClN3 and its molecular weight is 231.68 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-Chloro-7-(dimethylamino)quinoline-8-carbonitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-Chloro-7-(dimethylamino)quinoline-8-carbonitrile including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

88347-00-6

Molecular Formula

C12H10ClN3

Molecular Weight

231.68 g/mol

IUPAC Name

3-chloro-7-(dimethylamino)quinoline-8-carbonitrile

InChI

InChI=1S/C12H10ClN3/c1-16(2)11-4-3-8-5-9(13)7-15-12(8)10(11)6-14/h3-5,7H,1-2H3

InChI Key

NDMYTFCSZFQALP-UHFFFAOYSA-N

Canonical SMILES

CN(C)C1=C(C2=NC=C(C=C2C=C1)Cl)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

110 g of 3,7-dichloro-8-cyanoquinoline in 500 ml of dimethylformamide were refluxed for 20 hours, the solution was cooled, an amount of water corresponding to half the volume of the solution was added, and the precipitated solid was filtered off under suction. 100 g of 3-chloro-8-cyano-7-dimethylaminoquinoline of melting point 174° C. were obtained. Yield: 87% of theory.
Quantity
110 g
Type
reactant
Reaction Step One
Quantity
500 mL
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.